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Compound of Interest

Compound Name: 1,2-Dibromobenzene

Cat. No.: B7723991 Get Quote

The molecular formula C₆H₄Br₂ represents three structural isomers, which differ in the

substitution pattern of the two bromine atoms on the benzene ring. The International Union of

Pure and Applied Chemistry (IUPAC) provides a systematic method for naming these

compounds based on the positions of the substituents. These are also commonly referred to

using the prefixes ortho-, meta-, and para-.

1,2-Dibromobenzene (ortho-dibromobenzene): The bromine atoms are on adjacent carbon

atoms of the benzene ring.[1]

1,3-Dibromobenzene (meta-dibromobenzene): The bromine atoms are separated by one

carbon atom on the benzene ring.[2][3]

1,4-Dibromobenzene (para-dibromobenzene): The bromine atoms are on opposite carbon

atoms of the benzene ring.[4][5]

Comparative Physical Properties
The positional differences of the bromine atoms significantly influence the physical properties of

the isomers, such as melting point, boiling point, and density. The symmetry of the para-isomer,

1,4-dibromobenzene, allows for more efficient crystal packing, resulting in a substantially higher

melting point compared to the other two isomers.[6] The quantitative data for these properties

are summarized below.
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Property
1,2-
Dibromobenzene

1,3-
Dibromobenzene

1,4-
Dibromobenzene

IUPAC Name
1,2-

Dibromobenzene[7]

1,3-

Dibromobenzene[2]

1,4-

Dibromobenzene[5]

Common Name o-Dibromobenzene[1] m-Dibromobenzene[2] p-Dibromobenzene[4]

CAS Number 583-53-9[1] 108-36-1[2] 106-37-6[4]

Molar Mass 235.906 g·mol⁻¹[1] 235.906 g·mol⁻¹[2] 235.906 g·mol⁻¹[4]

Appearance Colorless liquid[1] Colorless liquid[2] White solid[4][8]

Melting Point 7.1 °C[1][9] -7.0 °C[2][9] 87 °C[4][9]

Boiling Point 225 °C[1][9] 218–220 °C[2][9] 220.4 °C[4][9]

Density 1.994 g/cm³[1]
1.9523 g/cm³ at 20.4

°C[2]
1.84 g/cm³[4][9]

Solubility

Soluble in organic

solvents, poorly

soluble in water.[10]

Soluble in organic

solvents.

Soluble in ethanol,

benzene, chloroform;

insoluble in water.[4]

[8]

Isomer Relationship Visualization
The logical relationship between the parent molecular formula and the three resulting structural

isomers is illustrated in the diagram below.

Structural Isomers

C₆H₄Br₂
(Dibromobenzene)

1,2-Dibromobenzene
(ortho-dibromobenzene)

 Adjacent (1,2)

1,3-Dibromobenzene
(meta-dibromobenzene)

 Separated by one C (1,3)

1,4-Dibromobenzene
(para-dibromobenzene)

 Opposite (1,4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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